N-(4-fluorobenzyl)-3-((6-methylpyridazin-3-yl)oxy)pyrrolidine-1-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-3-(6-methylpyridazin-3-yl)oxypyrrolidine-1-carboxamide
• InChI: InChI=1S/C17H19FN4O2/c1-12-2-7-16(21-20-12)24-15-8-9-22(11-15)17(23)19-10-13-3-5-14(18)6-4-13/h2-7,15H,8-11H2,1H3,(H,19,23)
• InChI Key: FGYOSYLUQNVBCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCN(C2)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C17H19FN4O2
• Molecular Weight: 330.36 g/mol

Description

N-(4-fluorobenzyl)-3-((6-methylpyridazin-3-yl)oxy)pyrrolidine-1-carboxamide is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in drug development. This compound is known for its ability to interact with specific receptors in the body, leading to various biochemical and physiological effects.

Scientific Research Applications

1. Metabolic Studies

N-(4-fluorobenzyl)-3-((6-methylpyridazin-3-yl)oxy)pyrrolidine-1-carboxamide has been studied for its metabolism and disposition in drug discovery programs. Using 19F-nuclear magnetic resonance (NMR) spectroscopy, researchers have investigated the metabolic fate and excretion balance of related compounds in rats and dogs. This research is crucial for understanding the pharmacokinetics of such molecules (Monteagudo et al., 2007).

2. Synthesis and Computational Studies

The compound has been involved in the synthesis of other complex molecules. For instance, studies involving water-mediated synthesis of related compounds have explored their properties using computational chemistry methods. These studies are significant for the development of new compounds with potential applications in various fields (Jayarajan et al., 2019).

3. Analgesic Properties

Research has also been conducted to explore the analgesic properties of related molecules. The modification of the pyridine moiety in similar compounds has been studied to optimize their biological properties for potential use as analgesics (Ukrainets et al., 2015).

4. Inotropic Evaluation

There have been studies on the inotropic effects of derivatives of this compound. Such research is essential in the development of drugs that can affect the force of heart muscle contractions, potentially useful in treating certain heart conditions (Liu et al., 2009).

5. Asymmetric Synthesis

The compound has been used in studies focused on asymmetric synthesis. This involves creating molecules with specific three-dimensional arrangements, which is crucial in developing pharmaceuticals with desired biological activities (Saghyan et al., 2010).